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Compound of Interest

Compound Name: Nitroethane-1,1-d2

Cat. No.: B078356 Get Quote

Safe Handling and Disposal of Nitroethane-1,1-
d2
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Nitroethane-1,1-d2. The following procedures are

designed to ensure the safe use and disposal of this chemical in a laboratory setting.

Nitroethane-1,1-d2, a deuterated isotopologue of nitroethane, should be handled with the

same precautions as its non-deuterated counterpart. It is a flammable liquid and is harmful if

swallowed or inhaled.[1][2] Vapors may form an explosive mixture with air, and it should be kept

away from heat, sparks, and open flames.[1][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling Nitroethane-1,1-d2.
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Protection Type Equipment Specification Purpose

Eye/Face Protection
Tight-sealing safety goggles or

a face shield.[4][5]

To prevent eye contact with

liquid splashes or vapors.[6]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Viton®).[1][4]

To prevent skin contact and

absorption.[2][6]

Skin and Body Protection

Flame-retardant, antistatic

protective clothing, long-

sleeved clothing, and a

chemical-resistant apron.[1][4]

To protect skin from accidental

contact and prevent ignition

from static discharge.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is insufficient or

exposure limits are exceeded,

a NIOSH-approved respirator

with an organic vapor canister

is required.[1][5][6]

To prevent inhalation of

harmful vapors.[2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is mandatory when working with Nitroethane-1,1-d2.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[4]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[1][3]

Remove all potential ignition sources, such as open flames, hot surfaces, and spark-

producing equipment.[1][3] Use spark-proof tools and explosion-proof equipment.[3][4]

Ground and bond all containers when transferring the material to prevent static discharge.

[3]

Handling and Use:
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Avoid direct contact with skin and eyes.[2] Do not inhale vapors or mists.[1][2]

Keep the container tightly closed when not in use.[1][2]

Do not eat, drink, or smoke in the work area.[4][7]

Decontamination:

Wash hands thoroughly with soap and water after handling the substance.[1][4]

If skin contact occurs, wash the affected area immediately with soap and plenty of water.

[2][6]

In case of eye contact, immediately flush the eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open.[6][8]

Remove any contaminated clothing and wash it before reuse.[3][7]

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide respiratory support and seek immediate medical attention.[2][6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Spills: In case of a spill, evacuate the area. Remove all ignition sources. Contain the spillage

using an electrically protected vacuum cleaner or by wet-brushing and place it in a suitable

container for disposal.[2] Do not allow the product to enter drains.[2]

Disposal Plan
All waste materials containing Nitroethane-1,1-d2 must be treated as hazardous waste.

Collection:

Collect waste in a clearly labeled, tightly sealed container.

Do not mix with other incompatible waste streams.
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Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources.

Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.

Disposal must be in accordance with all applicable local, state, and federal regulations.[4]

[7] Large quantities may be atomized in a suitable combustion chamber with an

appropriate effluent gas cleaning device.[7]
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Figure 1. Safe Handling Workflow
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Caption: Workflow for the safe handling of Nitroethane-1,1-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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